Cas no 24801-44-3 (Hexanoic acid, 2-(bromomethyl)-)
24801-44-3 structure
Product Name:Hexanoic acid, 2-(bromomethyl)-
CAS No:24801-44-3
MF:C7H13BrO2
MW:209.080921888351
CID:2933120
Update Time:2023-08-10
Hexanoic acid, 2-(bromomethyl)- Chemical and Physical Properties
Names and Identifiers
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- Hexanoic acid, 2-(bromomethyl)-
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- Inchi: 1S/C7H13BrO2/c1-2-3-4-6(5-8)7(9)10/h6H,2-5H2,1H3,(H,9,10)
- InChI Key: QXDVBQOOFMERJY-UHFFFAOYSA-N
- SMILES: BrCC(C(=O)O)CCCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 104
- XLogP3: 2.5
- Topological Polar Surface Area: 37.3
Hexanoic acid, 2-(bromomethyl)- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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